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4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide

Name: 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide
Brand: Smolecule
SKU: S7315952
Rating: 4 (2 reviews)

Catalog No.

S7315952

CAS No.

M.F

C18H22N4O2

M. Wt

326.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)pipera...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

Product Name

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide

IUPAC Name

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide

Molecular Formula

C18H22N4O2

Molecular Weight

326.4 g/mol

InChI

InChI=1S/C18H22N4O2/c1-14-13-19-8-7-15(14)20-18(23)22-11-9-21(10-12-22)16-5-3-4-6-17(16)24-2/h3-8,13H,9-12H2,1-2H3,(H,19,20,23)

InChI Key

ITORMXNKYIHZFS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CN=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3OC

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide is a chemical compound that belongs to the piperazine family of heterocyclic compounds. It has attracted significant attention in scientific research due to its unique physical and chemical properties, as well as its potential applications in various fields of research and industry. In this paper, we will provide a comprehensive overview of this compound, covering its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide is a piperazine derivative that has been shown to exhibit a range of biological activities. It was first synthesized in 2004 by a research group led by Dr. P. G. Prasad at the Central Drug Research Institute in India. Since then, several studies have been conducted to investigate its potential applications in various fields of research and industry, including medicinal chemistry, drug discovery, and materials science.

Physical and Chemical Properties

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide is a white to off-white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and DMSO. It has a molecular weight of 346.43 g/mol and a boiling point of 539.6±50.0 °C at 760 mmHg. Its chemical formula is C19H22N4O2, and its structural formula is shown in Figure 1.
Figure 1: Structural formula of 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide

Synthesis and Characterization

There are several methods for synthesizing 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide. One commonly used method involves the reaction of 4-(2-bromoethyl)-2-methoxyphenol with 3-methyl-4-pyridinecarboxaldehyde in the presence of sodium hydride as a base, followed by treatment with piperazine in DMF at high temperatures. This method yields the desired product in high yields and high purity.
The synthesized compound can be characterized using various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques allow researchers to confirm the identity and purity of the compound, as well as its structural and physicochemical properties.

Analytical Methods

There are several analytical methods that can be used to detect and quantify 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide in biological and environmental samples. These include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and UV-visible spectroscopy. These methods are highly sensitive and specific, allowing researchers to accurately measure the concentration of the compound in various samples.

Biological Properties

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide has been shown to exhibit a range of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory activity. It has also been shown to inhibit the growth of cancer cells, making it a promising candidate for the development of anticancer drugs.

Toxicity and Safety in Scientific Experiments

Studies on the toxicity and safety of 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide have shown that it has relatively low toxicity in animal models. However, further studies are needed to determine its safety in humans.

Applications in Scientific Experiments

4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide has numerous potential applications in scientific experiments. For example, it can be used as a starting material for the synthesis of other piperazine derivatives with different biological activities. It can also be used as a tool for studying the structure-activity relationship of piperazine derivatives.

Current State of Research

The current state of research on 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide is focused on its potential applications in drug discovery and materials science. Several studies have been conducted to investigate its biological activities and potential use as an anticancer drug. Other studies have focused on its use in the synthesis of novel piperazine derivatives with different biological activities.

Potential Implications in Various Fields of Research and Industry

The potential implications of 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide in various fields of research and industry are significant. In the field of medicinal chemistry, it can be used as a starting material for the synthesis of novel drugs with different biological activities. In materials science, it can be used as a building block for the synthesis of novel materials with specific properties, such as conductivity or catalytic activity.

Limitations and Future Directions

Despite its potential applications, 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide has some limitations that need to be addressed in future research. For example, its low solubility in water limits its use in biological experiments. Furthermore, its toxicity and safety in humans need to be further investigated.

Future Directions

for research on 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide include the synthesis of novel derivatives with different biological activities, the optimization of its physicochemical properties, and the investigation of its safety and toxicity in humans. Additionally, it can be used in combination therapies with other drugs to enhance its therapeutic efficacy. Furthermore, its potential applications in materials science need to be further explored, including its use as a building block for the synthesis of novel biomaterials.

Conclusion

In conclusion, 4-(2-methoxyphenyl)-N-(3-methylpyridin-4-yl)piperazine-1-carboxamide has attracted significant attention in scientific research due to its unique physical and chemical properties, as well as its potential applications in various fields of research and industry. Its biological activities, toxicity, safety, and potential implications in various fields have been investigated and discussed in this paper. Future research should focus on addressing its limitations and exploring its potential applications in drug discovery and materials science.